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Compound of Interest

Compound Name: 1,2-Octanedithiol

Cat. No.: B13792572

Technical Guide to 1,2-Octanedithiol

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals.
Due to the limited availability of published data, a specific Safety Data Sheet (SDS) for 1,2-
Octanedithiol could not be located. The safety information provided herein is based on
general chemical principles and data from structurally related dithiol compounds. All laboratory
work should be conducted with a comprehensive, substance-specific risk assessment under
the supervision of a qualified professional.

Introduction

1,2-Octanedithiol is a chemical compound containing an eight-carbon chain with two thiol (-
SH) functional groups attached to the first and second carbon atoms. As a dithiol, it has the
potential for use in organic synthesis, particularly in reactions involving the protection of
carbonyl groups, as a chelating agent for metals, and in the formation of self-assembled
monolayers. Its distinct chemical properties are dictated by the presence of the two reactive
thiol groups.

Chemical and Physical Properties

The definitive Chemical Abstracts Service (CAS) number for 1,2-Octanedithiol is 26073-82-5.
[1] A summary of its key chemical and physical properties, primarily from computational
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predictions, is presented in the table below.

Property Value Source
CAS Number 26073-82-5 PubChem[1]
Molecular Formula CsH1sS2 PubChem[1]
Molecular Weight 178.36 g/mol PubChem[1]
IUPAC Name Octane-1,2-dithiol PubChem[1]
Computed XLogP3 3.7 PubChem[1]
Hydrogen Bond Donor Count 2 PubChem[1]
Hydrogen Bond Acceptor

Count 2 PubChem[1]
Rotatable Bond Count 6 PubChem[1]

Safety Data and Hazard Analysis

A specific Safety Data Sheet (SDS) for 1,2-Octanedithiol (CAS 26073-82-5) is not readily
available in public databases. Therefore, a hazard assessment must be inferred from the
known hazards of structurally similar compounds, such as 1,8-Octanedithiol and 1,2-
Ethanedithiol.

Key Anticipated Hazards:

e Stench: Thiols are notorious for their strong, unpleasant odors. This property serves as a
primary indicator of potential exposure.

» Toxicity: Dithiols can be toxic if swallowed, in contact with skin, or if inhaled. For example,
1,2-Ethanedithiol is classified as toxic if swallowed and fatal in contact with skin or if inhaled.

o Skin and Eye Irritation: Contact with dithiols may cause skin and serious eye irritation.

» Flammability: While not always the case for larger molecules, some dithiols are flammable
liquids and vapors.
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The following table summarizes the GHS hazard statements for related dithiol compounds,
which should be considered as potential hazards for 1,2-Octanedithiol until a specific SDS
becomes available.

Hazard Statement Description Associated Compound(s)
H301 Toxic if swallowed 1,2-Ethanedithiol
H302 Harmful if swallowed 1,8-Octanedithiol
H310 + H330 Fatal in contact with skin or if 1 2-Ethanedithiol
inhaled
H315 Causes skin irritation 1,8-Octanedithiol
H319 Causes serious eye irritation 1,8-Octanedithiol
H226 Flammable liquid and vapour 1,2-Ethanedithiol

GHS Pictograms (Anticipated)

Based on the hazards of related compounds, the following GHS pictograms are likely to be
relevant for 1,2-Octanedithiol:

l=.Skull and Crossbonesl«.Exclamation Markl«.Flame
Caption: Anticipated GHS pictograms for 1,2-Octanedithiol, indicating potential acute toxicity,

irritation, and flammability.

Experimental Protocols and Handling

Due to the absence of specific published experimental protocols for 1,2-Octanedithiol, a
general procedure for handling potentially hazardous, foul-smelling liquid thiols is provided
below. This should be adapted based on a thorough, substance-specific risk assessment.

General Protocol for Handling 1,2-Octanedithiol:

o Engineering Controls: All manipulations of 1,2-Octanedithiol must be performed in a
certified chemical fume hood to prevent inhalation of vapors and to contain its odor.
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Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety goggles and a face shield are mandatory.

o Hand Protection: Use chemically resistant gloves (e.g., nitrile or neoprene). Consult a
glove compatibility chart for specific breakthrough times. Double-gloving is recommended.

o Body Protection: A flame-retardant lab coat and closed-toe shoes are required. For larger
guantities, a chemical-resistant apron or suit may be necessary.

Dispensing and Weighing:

o Dispense the liquid using a syringe or cannula to minimize exposure to air and release of
odor.

o If weighing is necessary, do so in a tared, sealed container within the fume hood.
Reaction Quenching and Waste Disposal:

o Reactions should be quenched carefully. To neutralize the thiol odor, excess reagent can
be treated with an oxidizing agent like bleach (sodium hypochlorite) or hydrogen peroxide
in a basic solution within the fume hood. This should be done with caution as the reaction

can be exothermic.

o All waste containing 1,2-Octanedithiol should be collected in a designated, sealed
hazardous waste container and disposed of according to institutional and local regulations.

Spill Management:

o In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite or

sand).

o The contaminated absorbent should then be treated with an oxidizing solution (e.g.,
bleach) before being collected in a sealed container for hazardous waste disposal.

o For larger spills, evacuate the area and follow emergency procedures.
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Visualized Workflows

The following diagrams illustrate a logical workflow for assessing and mitigating the risks
associated with handling 1,2-Octanedithiol.
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Hazard Identification & Assessment
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Caption: Hazard assessment and control workflow for 1,2-Octanedithiol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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